Cas no 1797062-63-5 (5-phenyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-phenyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-1,2-oxazole-3-carboxamide
• CAS No: 1797062-63-5
• MF: C₂₀H₁₄N₂O₃S₂
• MW: 394.466762065887
• CID: 5371079
• Update Time: 2025-10-25

5-phenyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]-1,2-oxazole-3-carboxamide
• 5-phenyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-1,2-oxazole-3-carboxamide

• Inchi： 1S/C20H14N2O3S2/c23-19(14-8-9-26-12-14)18-7-6-15(27-18)11-21-20(24)16-10-17(25-22-16)13-4-2-1-3-5-13/h1-10,12H,11H2,(H,21,24)
• InChI Key： HOYVCRUMYSTABZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NCC2SC(C(C3C=CSC=3)=O)=CC=2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 3-aroylthiophenes

Additional information on 5-phenyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-1,2-oxazole-3-carboxamide

Recent Advances in the Study of 5-phenyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-1,2-oxazole-3-carboxamide (CAS: 1797062-63-5)

The compound 5-phenyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-1,2-oxazole-3-carboxamide (CAS: 1797062-63-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. The structural motif of the 1,2-oxazole-3-carboxamide moiety, combined with the thiophene derivatives, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions of this compound with its target proteins, providing a solid foundation for further optimization.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer therapy. The compound exhibits significant antiproliferative effects against a panel of cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggest that it induces apoptosis via the mitochondrial pathway and inhibits key signaling cascades such as the PI3K/AKT/mTOR pathway. These findings position it as a potential candidate for preclinical development.

Furthermore, recent pharmacokinetic studies have shed light on the compound's metabolic stability and bioavailability. While it shows moderate plasma stability, efforts are underway to improve its pharmacokinetic profile through structural modifications. Researchers are also exploring its potential in combination therapies, particularly with existing chemotherapeutic agents, to enhance efficacy and overcome drug resistance.

In conclusion, 5-phenyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-1,2-oxazole-3-carboxamide represents a promising scaffold for the development of novel therapeutics. Ongoing research is focused on optimizing its pharmacological properties and expanding its therapeutic applications. Future studies will likely explore its potential in other disease areas, such as autoimmune disorders and neurodegenerative diseases, given its versatile mechanism of action.